Cas no 1804343-29-0 (Methyl 2-iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 2-iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804343-29-0
• MF: C₈H₄F₃IN₂O₅
• MW: 392.027444839478
• CID: 4814071
• Update Time: 2025-07-02

Methyl 2-iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C8H4F3IN2O5/c1-18-7(15)3-2-4(19-8(9,10)11)5(12)13-6(3)14(16)17/h2H,1H3
• InChI Key： VLTDNDLNBNJBLJ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=O)OC)C([N+](=O)[O-])=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 2.7
• Topological Polar Surface Area: 94.2

Additional information on Methyl 2-iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate

Methyl 2-iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804343-29-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate, identified by its CAS number 1804343-29-0, is a highly functionalized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. The unique structural features of this pyridine derivative, including the presence of an iodine atom, a nitro group, and a trifluoromethoxy substituent, make it an invaluable building block for medicinal chemists.

The< strong>2-iodo moiety in Methyl 2-iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate is particularly noteworthy due to its reactivity in cross-coupling reactions. These reactions are fundamental in constructing complex molecular frameworks, enabling the development of novel drug candidates with enhanced pharmacological properties. The< strong>6-nitro group further enhances the compound's utility by providing a site for selective functionalization, which is essential for optimizing drug efficacy and minimizing side effects.

The< strong>3-(trifluoromethoxy) substituent contributes to the compound's lipophilicity and metabolic stability, key factors in drug design. Trifluoromethoxy groups are frequently incorporated into pharmaceuticals to improve their bioavailability and resistance to enzymatic degradation. In recent years, there has been a surge in research focused on trifluoromethylated compounds due to their demonstrated ability to enhance binding affinity and therapeutic activity. Methyl 2-iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate exemplifies this trend, offering a versatile platform for the development of next-generation therapeutics.

Recent studies have highlighted the potential of Methyl 2-iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The pyridine core is a common scaffold in kinase inhibitors due to its ability to interact with ATP pockets in enzymes. The< strong>5-carboxylate group provides an additional site for derivatization, allowing for fine-tuning of pharmacokinetic properties. Researchers have leveraged these features to develop compounds that exhibit potent inhibitory activity against various kinases, including those implicated in chronic myeloid leukemia (CML) and rheumatoid arthritis.

In addition to its role in kinase inhibition, Methyl 2-iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate has been explored in the development of antiviral agents. The< strong>nitro and< strong>iodo groups facilitate diverse chemical transformations, enabling the construction of complex viral protease inhibitors. These inhibitors are essential for combating emerging viral threats, such as those caused by coronaviruses. The trifluoromethoxy group also contributes to the stability of these antiviral compounds, ensuring their efficacy under physiological conditions.

The compound's utility extends beyond oncology and virology; it has been utilized in the synthesis of neuroprotective agents. Neurodegenerative diseases, such as Alzheimer's and Parkinson's, require innovative therapeutic strategies that target specific molecular pathways. Methyl 2-iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate has been incorporated into molecules that modulate neurotransmitter systems, offering hope for new treatments that slow disease progression and improve patient quality of life.

The synthesis of Methyl 2-iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination protocols are employed to introduce the key functional groups efficiently. These synthetic approaches not only showcase the compound's versatility but also demonstrate the progress made in synthetic organic chemistry over recent decades.

The growing interest in Methyl 2-iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate underscores its importance as a pharmaceutical intermediate. As research continues to uncover new therapeutic applications, this compound will likely remain at the forefront of drug discovery efforts. Its unique structural features and reactivity make it an indispensable tool for chemists striving to develop innovative treatments for a wide range of diseases.